Cas no 2172591-25-0 (3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172591-25-0
• MF: C₉H₁₄N₆O
• MW: 222.24706029892
• CID: 6511215
• PubChem ID: 165763730
• Update Time: 2025-06-08

3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 2172591-25-0
• EN300-1591996
• 3-(3-methoxypropyl)-N-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• Inchi： 1S/C9H14N6O/c1-10-8-7-9(12-6-11-8)15(14-13-7)4-3-5-16-2/h6H,3-5H2,1-2H3,(H,10,11,12)
• InChI Key： VACABICUGRJTMP-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C2C(=C(N=CN=2)NC)N=N1

Computed Properties

• Exact Mass: 222.12290909g/mol
• Monoisotopic Mass: 222.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Introduction to 3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172591-25-0)

The compound 3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine, identified by its CAS number 2172591-25-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the triazolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a triazolo[4,5-d]pyrimidine core, contribute to its unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery.

Recent research in the area of nitrogen-containing heterocycles has highlighted the importance of triazolopyrimidine derivatives in developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine structure combines the favorable pharmacokinetic properties of the pyrimidine ring with the additional bioactivity-modulating capabilities of the triazole moiety. This dual functionality has been shown to enhance binding affinity and selectivity towards various biological targets.

In particular, the 7-amino substituent in the molecule plays a crucial role in modulating its interactions with biological receptors. The amino group provides a site for hydrogen bonding and can influence the compound's solubility and metabolic stability. Additionally, the 3-methoxypropyl side chain contributes to the overall lipophilicity of the molecule, which is critical for membrane permeability and cellular uptake. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

The synthesis of 3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps typically include condensation reactions between appropriately substituted precursors followed by functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling processes, have been employed to construct the complex triazolopyrimidine core efficiently.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that derivatives of the triazolopyrimidine scaffold can inhibit key enzymes involved in cancer cell proliferation and survival. The N-methyl group in 3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine is particularly noteworthy, as it can influence the compound's interaction with biological targets by modulating electronic properties and steric hindrance. Further investigation into this moiety's role in drug design may lead to more effective anticancer agents.

Another area of interest is the compound's potential as an antimicrobial agent. Emerging resistance to conventional antibiotics has necessitated the development of novel antimicrobial compounds with unique mechanisms of action. The structural features of triazolopyrimidine derivatives, including those present in 3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine, have been shown to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. This makes them attractive candidates for combating multidrug-resistant bacterial strains.

The pharmacokinetic profile of 3-(3-methoxypropyl)-N-methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine is also an important consideration in its development as a therapeutic agent. Studies have indicated that modifications to the pyrimidine ring can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. The presence of both polar (amino) and non-polar (methoxypropyl) functional groups suggests that this compound may exhibit favorable oral bioavailability and tissue distribution characteristics.

In conclusion, 2172591–25–0 represents a structurally intriguing molecule with significant potential in medicinal chemistry. Its unique combination of functional groups and its ability to interact with various biological targets make it a valuable asset in drug discovery efforts. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for therapeutic applications.